Cas no 62095-47-0 (Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester)

• Product Name: Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester
• CAS No: 62095-47-0
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• CID: 458349
• PubChem ID: 818141
• Update Time: 2025-04-19

Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-methylphenoxy)-, 4-bromophenyl ester
• (4-bromophenyl) 2-(2-methylphenoxy)acetate
• Oprea1_014978
• DTXSID90355910
• AE-848/33769052
• 4-bromophenyl (2-methylphenoxy)acetate
• 62095-47-0
• Oprea1_853609
• AKOS002933827

• Inchi： 1S/C15H13BrO3/c1-11-4-2-3-5-14(11)18-10-15(17)19-13-8-6-12(16)7-9-13/h2-9H,10H2,1H3
• InChI Key： QAYOCVFRZVCZGZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(COC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 320.00479
• Monoisotopic Mass: 320.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53